Cas no 7227-54-5 (Hydrazinecarbothioamide,2-[2-[2-(aminothioxomethyl)hydrazinylidene]-1-methylethylidene]-N-(1-methylethyl)-)

• Product Name: Hydrazinecarbothioamide,2-[2-[2-(aminothioxomethyl)hydrazinylidene]-1-methylethylidene]-N-(1-methylethyl)-
• CAS No: 7227-54-5
• MF: C₇H₄NO₄
• MW: 166.110961914063
• CID: 574997
• PubChem ID: 4419940
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[2-[2-(aminothioxomethyl)hydrazinylidene]-1-methylethylidene]-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[2-[2-(aminothioxomethyl)hydrazinylidene]-1-methylethylidene]-N-(1-methylethyl)-
• 4-nitrobenzoate
• Hydrazinecarbothioamide,2-[2-[(aminothioxomethyl)hydrazono]-1-methylethylidene]-N-(1-methylethyl)-(9CI)
• Pyruvaldehyde, 2-(4-isopropyl-3-thiosemicarbazone) 1-thiosemicarbazone(7CI)
• Pyruvaldehyde, 2-(4-isopropyl-3-thiosemicarbazone) thiosemicarbazone(8CI)
• Semicarbazide, 1-(1-formylethylidene)-4-isopropyl-3-thio-,thiosemicarbazone
• CHEMBL1762655
• BDBM50340073
• A833662
• 7227-54-5
• CHEBI:142863
• p-nitrophenylformate
• PD013381
• DTXSID20403094
• SCHEMBL187708
• 4NBZate
• OTLNPYWUJOZPPA-UHFFFAOYSA-M

• Inchi： 1S/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10)/p-1
• InChI Key： OTLNPYWUJOZPPA-UHFFFAOYSA-M
• SMILES： [O-][N+](C1C=CC(C(=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 260.08808
• Monoisotopic Mass: 166.01403261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 86.83